Cas no 1361888-56-3 (3-Chloro-5-(3,5-dichlorophenyl)picolinic acid)

• Product Name: 3-Chloro-5-(3,5-dichlorophenyl)picolinic acid
• CAS No: 1361888-56-3
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4926979
• Update Time: 2025-09-25

3-Chloro-5-(3,5-dichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(3,5-dichlorophenyl)picolinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-8-1-6(2-9(14)4-8)7-3-10(15)11(12(17)18)16-5-7/h1-5H,(H,17,18)
• InChI Key： RLWPZDOCCAKROO-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)N=CC(=C1)C1C=C(C=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 4.2
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-5-(3,5-dichlorophenyl)picolinic acid

3-Chloro-5-(3,5-dichlorophenyl)picolinic Acid: A Comprehensive Overview

3-Chloro-5-(3,5-dichlorophenyl)picolinic acid, also known by its CAS registry number CAS No. 1361888-56-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of picolinic acids, which are derivatives of picoline (a pyridine derivative) with a carboxylic acid group. The presence of chlorine substituents at specific positions on the aromatic ring imparts unique chemical properties and biological activities to this compound.

The structure of 3-Chloro-5-(3,5-dichlorophenyl)picolinic acid consists of a pyridine ring with a carboxylic acid group at position 2 and chlorine atoms at positions 3 and 5 on the phenyl ring. This substitution pattern is critical for its chemical reactivity and biological interactions. Recent studies have highlighted its potential as a building block in drug discovery, particularly in the development of anticancer agents and antimicrobial compounds.

One of the most promising applications of CAS No. 1361888-56-3 lies in its ability to act as a chelating agent. The carboxylic acid group and the nitrogen atom in the pyridine ring can coordinate with metal ions, making it useful in metalloenzyme inhibition studies. This property has been exploited in research targeting diseases where metalloenzymes play a critical role, such as certain types of cancers and neurodegenerative disorders.

Moreover, 3-Chloro-5-(3,5-dichlorophenyl)picolinic acid has shown selective inhibitory activity against bacterial and fungal pathogens. Its ability to disrupt cellular membranes and inhibit key enzymes involved in microbial metabolism makes it a potential candidate for developing novel antimicrobial agents. Recent advancements in green chemistry have also explored its synthesis using environmentally friendly methods, reducing the environmental footprint associated with traditional synthetic routes.

In terms of pharmacokinetics, studies have demonstrated that this compound exhibits moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are essential for its potential use as an orally administered drug. However, further research is required to optimize its bioavailability and minimize potential toxicities.

The synthesis of CAS No. 1361888-56-3 typically involves multi-step reactions starting from picolinic acid derivatives. The introduction of chlorine substituents is achieved through electrophilic substitution reactions, which require precise control over reaction conditions to ensure high yields and purity. Advanced purification techniques, such as column chromatography and recrystallization, are employed to isolate the final product.

In conclusion, 3-Chloro-5-(3,5-dichlorophenyl)picolinic acid represents a valuable compound with diverse applications in medicinal chemistry and materials science. Its unique chemical properties, combined with recent advances in synthesis and application studies, position it as a promising candidate for future drug development efforts.